![molecular formula C22H23FN4O3 B2397763 3-cyclopropyl-1-{1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]piperidin-4-yl}imidazolidine-2,4-dione CAS No. 2097892-80-1](/img/structure/B2397763.png)
3-cyclopropyl-1-{1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]piperidin-4-yl}imidazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Selective Cannabinoid CB2 Receptor Agonist
This compound has been characterized as a novel, peripherally restricted cannabinoid CB2 receptor agonist, demonstrating significant potential in preventing cisplatin-induced nephrotoxicity. The study involved both in vitro and in vivo models to establish its efficacy and mechanism of action. This implies its potential therapeutic application in mitigating the adverse effects of chemotherapy without central nervous system side effects typically associated with cannabinoid receptor activation (Mukhopadhyay et al., 2016).
Synthetic Chemistry Applications
Cyclocondensation Reactions
The compound has been a focal point in studies exploring cyclocondensation reactions, particularly in the synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives. These synthetic pathways have been evaluated for their anticancer activity, highlighting the compound's utility in developing potential therapeutic agents (Kumar et al., 2013).
Reaction with Carbon Disulphide
Another research avenue involves its reaction with carbon disulphide, leading to the formation of 1-dithiocarboxylic acid and/or 1,3-bisdithiocarboxylic acid. This process, applicable to compounds with five-membered ring structures, showcases its versatility in organic synthesis (Takeshima et al., 1979).
Photophysical Behavior
The compound is also part of research investigating the photophysical behavior of a highly fluorescent family of unsymmetrical organoboron complexes containing 5-(pyridin-2-ylmethylene)imidazolidine-2,4-dione moieties. These studies underscore its potential in developing new fluorescent probes for bioorthogonal chemistry, with high quantum yields observed in both organic solvents and water, emphasizing its applicability in diverse scientific and industrial fields (Garre et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
3-cyclopropyl-1-[1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]piperidin-4-yl]imidazolidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23FN4O3/c23-16-3-1-14(2-4-16)15-11-19(24-12-15)21(29)25-9-7-17(8-10-25)26-13-20(28)27(22(26)30)18-5-6-18/h1-4,11-12,17-18,24H,5-10,13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAFHANHYLBUIOD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C(=O)CN(C2=O)C3CCN(CC3)C(=O)C4=CC(=CN4)C5=CC=C(C=C5)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23FN4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.